3-(4-benzylpiperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-6-(3-methylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C19H22N6/c1-16-9-10-25(22-16)19-8-7-18(20-21-19)24-13-11-23(12-14-24)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key: HCBSZZRCKALOBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C19H22N6
• Molecular Weight: 334.4 g/mol

Description

3-(4-benzylpiperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a pyridazine ring, a piperazine ring, and a pyrazole ring. This compound has shown potential in various research areas, including medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

Synthesis and Chemical Properties

• 3-(4-Benzylpiperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine and its derivatives are subjects of considerable importance due to their wide spectrum of biological applications. For instance, the synthesis of 5-piperazine pyrazole derivative, an essential component in the drug Teneligliptin, has been a focus area, with new methods developed to improve the yield and quality of this compound (Kesarkar, Kashid, & Sukthankar, 2021).

Biological and Medicinal Chemistry

• Novel pyrazolo[3,4-d]pyridazine derivatives have been synthesized and evaluated for their in vitro antimicrobial, antifungal, and antimycobacterial activities. Certain compounds like 1-(4-benzylpiperazin-1-yl)pyrido[3,4-d]pyridazin-4(3H)-one showed significant antimycobacterial activity (Akçay, Ülger, Kaynak Onurda, & Duendar, 2018).
• A series of pyrazole analogues, including pyrazolo[4,3-c]-pyridazines, were designed and synthesized for their antimicrobial and dihydrofolate reductase (DHFR) inhibition activity. Some compounds exhibited excellent antimicrobial activity and were potent DHFR inhibitors (Othman et al., 2020).

Drug Development and Pharmacological Research

• In the development of new pharmaceutical compounds, pyrazole and pyridazine derivatives are often explored for their potential in treating various conditions. For example, research into pyrazolo[3,4-d]pyridazines has shown promise in antiviral activity, with some compounds exhibiting significant effects against specific viruses (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).
• Compounds like 1-methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)-1H-pyrazolo[3,4-b]pyrazine have been identified as potent and selective negative allosteric modulators for metabotropic glutamate receptor 5 (mGluR5), showing potential in treating Parkinson's disease (Zhang et al., 2014).